Cas no 13908-57-1 (urea, 1-(2-chloroethyl)-3-(2-naphthyl)-)

• Product Name: urea, 1-(2-chloroethyl)-3-(2-naphthyl)-
• CAS No: 13908-57-1
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 902600
• PubChem ID: 256650
• Update Time: 2025-04-19

urea, 1-(2-chloroethyl)-3-(2-naphthyl)- Chemical and Physical Properties

Names and Identifiers

• urea, 1-(2-chloroethyl)-3-(2-naphthyl)-
• urea, N-(2-chloroethyl)-N'-2-naphthalenyl-
• N'-(2-Chloroethyl)-N-naphthalen-2-ylcarbamimidic acid
• BMPINTUZIXWLFQ-UHFFFAOYSA-N
• NSC-83699
• DB-126476
• 13908-57-1
• 1-(2-chloroethyl)-3-(naphthalen-2-yl)urea
• CHEMBL148690
• DTXSID00930313
• 1-(2-Chloro-ethyl)-3-naphthalen-2-yl-urea
• SCHEMBL3778349
• NSC83699

• Inchi： 1S/C13H13ClN2O/c14-7-8-15-13(17)16-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H2,15,16,17)
• InChI Key： BMPINTUZIXWLFQ-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 248.07179
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes